2-Chloro-5-(methylsulfonyl)pyrazine

• Molecular Formula: C5H5ClN2O2S
• Molecular Weight: 192.62 g/mol
• IUPAC Name: 2-chloro-5-methylsulfonylpyrazine
• InChI: InChI=1S/C5H5ClN2O2S/c1-11(9,10)5-3-7-4(6)2-8-5/h2-3H,1H3
• InChI Key: LEUSTPGIMNWLMS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CN=C(C=N1)Cl

Description

2-Chloro-5-(methylsulfonyl)pyrazine is a pyrazine derivative featuring a chlorine atom at the 2-position and a methylsulfonyl group (-SO₂CH₃) at the 5-position. Pyrazine derivatives are widely explored for their heteroaromatic properties, which enable diverse interactions with biological targets, including hydrogen bonding, π-stacking, and coordination to metal ions . The methylsulfonyl group is a polar substituent known to enhance solubility and influence pharmacokinetic properties, as seen in optimized pyrazine-based inhibitors targeting pathways like SHP2 (Src homology-2-containing protein tyrosine phosphatase) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-Chloro-5-(methylsulfonyl)pyrazine and analogous pyrazine derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Chloro-5-(methylsulfonyl)pyrazine	Cl (2), -SO₂CH₃ (5)	C₅H₄ClN₂O₂S	192.62*	Hypothesized role in SHP2 inhibition; enhanced solubility due to -SO₂CH₃
2-Chloro-5-(trifluoromethyl)pyrazine	Cl (2), -CF₃ (5)	C₅H₂ClF₃N₂	182.53	High electron-withdrawing effect; used in synthesis of DHODH inhibitors (e.g., compound 21b)
2-Chloro-5-(difluoromethoxy)pyrazine	Cl (2), -OCHF₂ (5)	C₅H₃ClF₂N₂O	192.55	Anticancer, antimicrobial, and herbicidal activities; balanced lipophilicity
2-Chloro-5-(chlorosulfonyl)pyrazine	Cl (2), -SO₂Cl (5)	C₄H₂Cl₂N₂O₂S	229.00	Reactive intermediate for sulfonamide synthesis (e.g., ABT-639 analogues)
2-Chloro-5-(piperazin-1-yl)pyrazine	Cl (2), piperazine (5)	C₈H₁₀ClN₅	198.65	Potential for CNS-targeting drugs; improved solubility via amine group

*Calculated molecular weight based on formula.

Key Comparative Insights:

Electronic Effects :

• The trifluoromethyl (-CF₃) group in 2-chloro-5-(trifluoromethyl)pyrazine is a strong electron-withdrawing substituent, lowering the LUMO energy and enhancing n-type semiconductor properties in pyrazine-based molecular ribbons . This contrasts with the methylsulfonyl (-SO₂CH₃) group, which offers moderate electron withdrawal while improving solubility .
• Chlorosulfonyl (-SO₂Cl) groups (e.g., in ) are highly reactive intermediates for synthesizing sulfonamides, whereas methylsulfonyl derivatives are more stable and suited for direct biological evaluation .

Biological Activity: 2-Chloro-5-(difluoromethoxy)pyrazine exhibits broad-spectrum activity, including herbicidal (IC₅₀ ~1200 µM in Pest Management Science) and antimicrobial applications, attributed to its lipophilic -OCHF₂ group . 2-Chloro-5-(trifluoromethyl)pyrazine derivatives demonstrate potent inhibition of dihydroorotate dehydrogenase (DHODH), a target in autoimmune diseases, with IC₅₀ values in the nanomolar range .

Synthetic Utility :

• Chlorine at the 2-position enables further functionalization via nucleophilic aromatic substitution. For example, 2-chloro-5-(trifluoromethyl)pyrazine reacts with amines to generate piperazine or prolylpiperazine linkers in drug candidates .
• Replacement of methylsulfonyl with piperazine amide (as in ) improved solubility and potency in antimalarial compounds, highlighting the substituent's role in optimizing drug-like properties .

Physicochemical Properties :

• Methylsulfonyl derivatives generally exhibit higher solubility than trifluoromethyl or chlorosulfonyl analogues due to polar sulfonyl interactions with aqueous environments .
• Trifluoromethyl groups enhance metabolic stability and membrane permeability, making them favorable in agrochemicals and CNS drugs .